5-(2,3-Difluorophenyl)-2-hydroxy-pyridine

• IUPAC Name: 5-(2,3-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-9-3-1-2-8(11(9)13)7-4-5-10(15)14-6-7/h1-6H,(H,14,15)
• InChI Key: WRCSGKWUSLFBMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CNC(=O)C=C2
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID90682718
• Molecular Weight: 207.18 g/mol
• CAS No.: 1111106-10-5

Description

5-(2,3-Difluorophenyl)-2-hydroxy-pyridine is a compound that belongs to the class of fluorinated pyridines. This compound is characterized by the presence of two fluorine atoms attached to the phenyl ring and a hydroxyl group attached to the pyridine ring. Fluorinated pyridines are of significant interest in various fields due to their unique chemical properties, which include high stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,3-Difluorophenyl)-2-hydroxy-pyridine can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically involves the use of a boron reagent and a palladium catalyst under mild conditions . Another method involves the direct fluorination of pyridine derivatives using fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide .

Industrial Production Methods

In an industrial setting, the production of 5-(2,3-Difluorophenyl)-2-hydroxy-pyridine may involve large-scale reactions using continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and reaction monitoring can further enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(2,3-Difluorophenyl)-2-hydroxy-pyridine undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield 5-(2,3-Difluorophenyl)-2-pyridone, while reduction can produce 5-(2,3-Difluorophenyl)-2-hydroxy-piperidine.

Scientific Research Applications

5-(2,3-Difluorophenyl)-2-hydroxy-pyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5-(2,3-Difluorophenyl)-2-hydroxy-pyridine involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, while the fluorine atoms can enhance the compound’s binding affinity and selectivity. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-Fluoropyridine
• 3-Fluoropyridine
• 4-Fluoropyridine
• 2,3-Difluoropyridine
• 2,4-Difluoropyridine

Uniqueness

5-(2,3-Difluorophenyl)-2-hydroxy-pyridine is unique due to the presence of both fluorine atoms and a hydroxyl group, which confer distinct chemical and biological properties. The combination of these functional groups enhances the compound’s reactivity and stability, making it a valuable tool in various research and industrial applications .